Cas no 24317-99-5 (Benzenepropanoic acid, a-hexadecyl-b-oxo-, ethyl ester)

• Product Name: Benzenepropanoic acid, a-hexadecyl-b-oxo-, ethyl ester
• CAS No: 24317-99-5
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• CID: 290157
• PubChem ID: 274320
• Update Time: 2025-04-19

Benzenepropanoic acid, a-hexadecyl-b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-hexadecyl-b-oxo-, ethyl ester
• ethyl 2-benzoyloctadecanoate
• 2-benzoyloctadecanoic acid ethyl ester
• 2-benzoyl-octadecanoic acid ethyl ester
• 2-Benzoyl-octadecansaeure-aethylester
• 2-Hexadecyl-2-benzoyl-essigsaeure-ethylester
• AC1L6UAU
• AC1Q5ESC
• AG-K-44576
• AR-1I8316
• CTK4F3376
• NSC120313
• ethyl a-benzoylstearate
• AKOS024429990
• 24317-99-5
• NSC-120313
• DTXSID80298029

• Inchi： 1S/C27H44O3/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-20-23-25(27(29)30-4-2)26(28)24-21-18-17-19-22-24/h17-19,21-22,25H,3-16,20,23H2,1-2H3
• InChI Key： YZNVOVMEJIKNMV-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C1C=CC=CC=1)=O)CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 416.32922
• Monoisotopic Mass: 416.329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 497.6°Cat760mmHg
• Flash Point: 207.9°C
• Refractive Index: 1.486
• PSA: 43.37
• LogP: 7.92000